Cas no 160948-23-2 (1H-Purine-2,8-diamine, 6-(phenylmethoxy)-)

1H-Purine-2,8-diamine, 6-(phenylmethoxy)- structure
160948-23-2 structure
Product Name:1H-Purine-2,8-diamine, 6-(phenylmethoxy)-
CAS No:160948-23-2
MF:C12H12N6O
MW:256.26328086853
CID:1340379
Update Time:2024-08-17

1H-Purine-2,8-diamine, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,8-diamine, 6-(phenylmethoxy)-
    • 9H-Purine-2,8-diamine, 6-(phenylmethoxy)-
    • Inchi: 1S/C12H12N6O/c13-11-15-8-9(16-11)17-12(14)18-10(8)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H5,13,14,15,16,17,18)
    • InChI Key: JFLIIYYCWTUADU-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC(N)=NC=2OCC2=CC=CC=C2)NC=1N

Computed Properties

  • Exact Mass: 256.10746

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 502.5±60.0 °C(Predicted)
  • PSA: 110.38
  • pka: 8.14±0.20(Predicted)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.